Cas no 139451-30-2 (5H-Tetrazole-5-thione, 1,2-dihydro-1-(3,5-dichlorophenyl)-)

• Product Name: 5H-Tetrazole-5-thione, 1,2-dihydro-1-(3,5-dichlorophenyl)-
• CAS No: 139451-30-2
• MF: C₇H₄Cl₂N₄S
• MW: 247.10445690155
• CID: 1270886
• PubChem ID: 15340153
• Update Time: 2025-04-20

5H-Tetrazole-5-thione, 1,2-dihydro-1-(3,5-dichlorophenyl)- Chemical and Physical Properties

Names and Identifiers

• 1-(3,5-dichlorophenyl)-2H-tetrazole-5-thione
• 5H-Tetrazole-5-thione, 1,2-dihydro-1-(3,5-dichlorophenyl)-
• 139451-30-2
• 1-(3,5-Dichlorophenyl)-1,2-dihydro-5H-tetrazole-5-thione
• DTXSID30571738

• Inchi： 1S/C7H4Cl2N4S/c8-4-1-5(9)3-6(2-4)13-7(14)10-11-12-13/h1-3H,(H,10,12,14)
• InChI Key： IEKFYDJRANIPDQ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)N1C(N=NN1)=S)Cl

Computed Properties

• Exact Mass: 245.95362
• Monoisotopic Mass: 245.9533727g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 72.1Ų

Experimental Properties

• PSA: 39.99